Cas no 29921-50-4 (8-Chloro-2-Naphthalenol)

• Product Name: 8-Chloro-2-Naphthalenol
• CAS No: 29921-50-4
• MF: C₁₀H₇ClO
• MW: 178.614981889725
• MDL: MFCD17012262
• CID: 2118936
• PubChem ID: 21572625
• Update Time: 2025-09-28

8-Chloro-2-Naphthalenol Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-Naphthalenol
• 1-Chloro-7-naphthol
• 8-chloronaphthalen-2-ol
• 8-Chloro-2-hydroxynaphthalene
• 8-Chloro-2-naphthol
• 2-Naphthalenol, 8-chloro-
• XSMAIDLOXKONHB-UHFFFAOYSA-N
• A18593
• DB-068184
• AS-59678
• AKOS022505338
• 29921-50-4
• CS-0158082
• MFCD17012262
• SCHEMBL5981125
• Y11367
• DTXSID10871364
• 8-Chloro-2-Naphthalenol

• MDL： MFCD17012262
• Inchi： 1S/C10H7ClO/c11-10-3-1-2-7-4-5-8(12)6-9(7)10/h1-6,12H
• InChI Key： XSMAIDLOXKONHB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC=C(C=C21)O

Computed Properties

• Exact Mass: 178.0185425g/mol
• Monoisotopic Mass: 178.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.1581 (rough estimate)
• Melting Point: 101°C
• Boiling Point: 254.41°C (rough estimate)
• Refractive Index: 1.4575 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 8-Chloro-2-Naphthalenol

Comprehensive Overview of 8-Chloro-2-Naphthalenol (CAS No. 29921-50-4)

8-Chloro-2-Naphthalenol, also known by its CAS number 29921-50-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is a derivative of naphthalene, featuring a chlorine atom at the 8-position and a hydroxyl group at the 2-position. The unique structural characteristics of 8-Chloro-2-Naphthalenol make it an important intermediate in various synthetic pathways and a valuable tool in the development of new pharmaceuticals and materials.

The molecular formula of 8-Chloro-2-Naphthalenol is C₁₀H₇ClO, with a molecular weight of approximately 186.61 g/mol. Its physical properties include a melting point of around 73-75°C and a boiling point of approximately 300°C. The compound is slightly soluble in water but shows good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for various chemical reactions and applications.

In the realm of pharmaceutical research, 8-Chloro-2-Naphthalenol has garnered attention due to its potential biological activities. Recent studies have explored its anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 8-Chloro-2-Naphthalenol. The results indicated that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

The antioxidant properties of 8-Chloro-2-Naphthalenol have also been studied extensively. Research published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound exhibits strong radical scavenging activity, which can help protect cells from oxidative damage. This property makes it a promising candidate for the development of antioxidants for use in dietary supplements and cosmetics.

In addition to its biological activities, 8-Chloro-2-Naphthalenol has been used as a key intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its reactivity and functional groups allow for diverse chemical transformations, making it a versatile building block in organic synthesis. For example, it can be used to synthesize naphthylamine derivatives, which are important intermediates in the production of dyes and pigments.

The environmental impact of 8-Chloro-2-Naphthalenol is another area of interest. Studies have shown that while it is not classified as hazardous under current regulations, proper handling and disposal are still essential to prevent environmental contamination. Researchers are also exploring ways to improve the sustainability of its production processes, such as using green chemistry principles to reduce waste and energy consumption.

In conclusion, 8-Chloro-2-Naphthalenol (CAS No. 29921-50-4) is a multifaceted compound with significant potential in various fields, including pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and diverse applications make it an important subject of ongoing research and development. As new studies continue to uncover its properties and potential uses, the importance of this compound is likely to grow even further.